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tripbromolide tripbromolide
Brand Name: Vulcanchem
CAS No.: 137149-64-5
VCID: VC0145310
InChI: InChI=1S/C20H25BrO6/c1-8(2)18(24)13(21)14-20(27-14)17(3)5-4-9-10(7-25-15(9)22)11(17)6-12-19(20,26-12)16(18)23/h8,11-14,16,23-24H,4-7H2,1-3H3/t11-,12-,13+,14-,16+,17-,18-,19+,20+/m0/s1
SMILES: CC(C)C1(C(C2C3(O2)C4(CCC5=C(C4CC6C3(C1O)O6)COC5=O)C)Br)O
Molecular Formula: C20H25BrO6
Molecular Weight: 441.3 g/mol

tripbromolide

CAS No.: 137149-64-5

Main Products

VCID: VC0145310

Molecular Formula: C20H25BrO6

Molecular Weight: 441.3 g/mol

tripbromolide - 137149-64-5

CAS No. 137149-64-5
Product Name tripbromolide
Molecular Formula C20H25BrO6
Molecular Weight 441.3 g/mol
IUPAC Name (1S,2S,4R,5R,6R,7R,8S,10S,12S)-5-bromo-6,7-dihydroxy-1-methyl-6-propan-2-yl-3,9,15-trioxahexacyclo[10.7.0.02,4.02,8.08,10.013,17]nonadec-13(17)-en-16-one
Standard InChI InChI=1S/C20H25BrO6/c1-8(2)18(24)13(21)14-20(27-14)17(3)5-4-9-10(7-25-15(9)22)11(17)6-12-19(20,26-12)16(18)23/h8,11-14,16,23-24H,4-7H2,1-3H3/t11-,12-,13+,14-,16+,17-,18-,19+,20+/m0/s1
Standard InChIKey TUMFKARHYGRRPA-LZVGCMTRSA-N
Isomeric SMILES CC(C)[C@@]1([C@@H]([C@H]2[C@@]3(O2)[C@]4(CCC5=C([C@@H]4C[C@H]6[C@]3([C@@H]1O)O6)COC5=O)C)Br)O
SMILES CC(C)C1(C(C2C3(O2)C4(CCC5=C(C4CC6C3(C1O)O6)COC5=O)C)Br)O
Canonical SMILES CC(C)C1(C(C2C3(O2)C4(CCC5=C(C4CC6C3(C1O)O6)COC5=O)C)Br)O
Synonyms tripbromide
tripbromolide
PubChem Compound 3081831
Last Modified Nov 11 2021
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